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Compound of Interest

Compound Name: 4-Methoxyphenyl isocyanate

Cat. No.: B042312

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyphenyl isocyanate (CAS No. 5416-93-3) is a valuable reagent in organic synthesis,
primarily utilized in the preparation of ureas, carbamates, and other derivatives. Its utility is
prominent in the development of pharmaceutical compounds and other specialty chemicals.
The isocyanate functional group is highly reactive, necessitating stringent safety protocols and
handling procedures to mitigate potential hazards. This technical guide provides a
comprehensive overview of the safety data, handling precautions, and experimental protocols
associated with 4-Methoxyphenyl isocyanate.

It is important to note that while many biologically active molecules contain urea or carbamate
moieties, 4-Methoxyphenyl isocyanate itself is a chemical intermediate. As such, detailed
studies on its specific interactions with signaling pathways are not widely available in public
literature. The focus of this guide is therefore on its safe handling and predictable reactivity in a
laboratory setting.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 4-Methoxyphenyl
isocyanate is fundamental to its safe handling and use in experimental settings.
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Property Value Reference
Molecular Formula C8H7NO2

Molecular Weight 149.15 g/mol

Appearance Colorless liquid

Boiling Point 106 - 110 °C @ 16 mmHg [1]

Density 1.151 g/mL at 25 °C

Flash Point 98 °C/208.4 °F [1]
Refractive Index n20/D 1.548

Solubility

Soluble in organic solvents.

Reacts with water.

Hazard Identification and Toxicity

4-Methoxyphenyl isocyanate is classified as a hazardous substance and requires careful

handling. The primary hazards are associated with its acute toxicity, corrosivity, and potential

for sensitization.
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Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Acute Dermal Toxicity Category 4 Harmful in contact with skin.[1]
Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]

. ) o Causes severe skin burns and
Skin Corrosion/Irritation Category 1B/1C
eye damage.

Causes serious eye damage.

[1]

Serious Eye Damage/Irritation Category 1

May cause allergy or asthma
Respiratory Sensitization Category 1 symptoms or breathing
difficulties if inhaled.

May cause an allergic skin

Skin Sensitization Category 1 ]
reaction.
Specific Target Organ Toxicity May cause respiratory
] Category 3 o
(Single Exposure) irritation.[1]

Note: Specific LD50 and LC50 values for 4-Methoxyphenyl isocyanate are not readily
available in the searched literature. The toxicological properties have not been fully
investigated.[1]

Handling and Storage Precautions

Adherence to strict handling and storage protocols is crucial to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 4-
Methoxyphenyl isocyanate. The following PPE is mandatory:

e Eye and Face Protection: Chemical safety goggles and a face shield are required.
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o Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) and a lab coat
are essential. Ensure that the gloves are compatible and have a suitable breakthrough time.

o Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If the
concentration of vapors is expected to exceed exposure limits, a NIOSH-approved respirator
with an appropriate cartridge (e.g., organic vapor) is necessary.[1]

Safe Handling Procedures

o Always work in a well-ventilated area, preferably a certified chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[1]

Ground all equipment when transferring the material to prevent static discharge.

Use only non-sparking tools.

Keep away from heat, sparks, and open flames.[1]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

» Keep away from incompatible materials such as water, acids, bases, alcohols, and amines.

[1]

e The container should be stored under an inert atmosphere (e.g., nitrogen or argon) to
prevent reaction with moisture.

Emergency Procedures
First-Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[1]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[1]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[1]

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it will react with the
isocyanate.

Specific Hazards: Combustion may produce toxic fumes of nitrogen oxides, carbon
monoxide, and hydrogen cyanide.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures

For detailed spill cleanup procedures, refer to the experimental protocols section.

Experimental Protocols
General Reaction: Synthesis of a Urea Derivative

This protocol details the synthesis of a substituted urea by reacting 4-Methoxyphenyl

isocyanate with a primary amine.

Workflow for Urea Synthesis
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Experimental Workflow: Urea Synthesis

Dissolve primary amine
in anhydrous solvent
(e.g., DCM)

Add 4-Methoxyphenyl isocyanate
(1.0 equivalent) dropwise
at room temperature

i

Stir the reaction mixture
for 2-4 hours

i

Monitor reaction progress
by TLC

i

Isolate the product
(e.g., by filtration if precipitate forms)

i

Wash the solid product
with cold solvent

Dry the product
under vacuum

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of a urea derivative.

Materials:

» 4-Methoxyphenyl isocyanate
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Primary amine (e.g., benzylamine)

Anhydrous dichloromethane (DCM)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Inert gas supply (Nitrogen or Argon)

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve the primary amine
(1.0 equivalent) in anhydrous DCM.

In a separate flask, prepare a solution of 4-Methoxyphenyl isocyanate (1.0 equivalent) in
anhydrous DCM.

Slowly add the isocyanate solution to the stirred amine solution at room temperature using a
dropping funnel over 15-20 minutes.

Stir the reaction mixture at room temperature for 2-4 hours.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Upon completion, the urea product may precipitate out of the solution. If so, collect the solid
by vacuum filtration.

Wash the collected solid with a small amount of cold DCM to remove any unreacted starting
materials.

Dry the purified product under vacuum to a constant weight.

Spill Decontamination Procedure

In the event of a spill, immediate and appropriate action is necessary to neutralize the

isocyanate and prevent exposure.
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Spill Decontamination Workflow

Spill Decontamination Workflow

Evacuate and ventilate
the spill area

Don appropriate PPE
(respirator, gloves, goggles)

l

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

:

Slowly apply decontamination solution
to the absorbed material

:

Allow the mixture to react
for at least 30 minutes

:

Collect the neutralized material
into an open container

Wash the spill area with
decontamination solution

Dispose of all waste as
hazardous material

Click to download full resolution via product page
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Caption: A stepwise procedure for the safe cleanup of a 4-Methoxyphenyl isocyanate spill.
Decontamination Solution:

Prepare one of the following solutions:

e Solution 1: 5-10% Sodium carbonate, 0.5% liquid detergent in water.

e Solution 2: 3-8% Concentrated ammonium hydroxide, 0.5% liquid detergent in water.
Procedure:

o Evacuate all non-essential personnel from the spill area and ensure adequate ventilation.

o Wear the appropriate PPE, including a respirator, chemical-resistant gloves, and eye
protection.

o Contain the spill by covering it with an inert absorbent material such as sand, clay, or
vermiculite. Do not use sawdust or other combustible materials.

o Slowly and carefully add the decontamination solution to the absorbed material. The reaction
may produce carbon dioxide gas, so do not seal the container.

» Allow the mixture to stand for at least 30 minutes to ensure complete neutralization.
o Collect the neutralized material into a properly labeled, open-top waste container.
» Decontaminate the spill area by washing it with the decontamination solution.

» Dispose of all contaminated materials as hazardous waste in accordance with local, state,
and federal regulations.

Reactivity and Incompatibilities
General Reactivity

The carbon atom of the isocyanate group is highly electrophilic and readily reacts with
nucleophiles.
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Reaction with Nucleophiles

General Reactivity of Isocyanates

Amine (R-NH2) @ 4-Methoxyphenyl
Isocyanate
reacts with
Substituted Urea

reacts with

reacts with

(Unstable Carbamic Acid)

decomposes to

Amine + CO2

Click to download full resolution via product page

Caption: The reaction of 4-Methoxyphenyl isocyanate with common nucleophiles.

Incompatible Materials

4-Methoxyphenyl isocyanate is incompatible with the following:

Water: Reacts to form an unstable carbamic acid, which decomposes to an amine and
carbon dioxide. This can lead to a pressure buildup in closed containers.[1]

Acids and Bases: Can catalyze vigorous polymerization.[1]

Alcohols and Amines: Reacts exothermically to form carbamates and ureas, respectively.[1]

Strong Oxidizing Agents: May lead to a vigorous reaction.[1]

Disposal Considerations

All waste containing 4-Methoxyphenyl isocyanate must be treated as hazardous waste.
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e Unused Product: Dispose of in accordance with all applicable local, state, and federal
regulations. It may be possible to incinerate the material in a licensed facility.

o Contaminated Materials: Absorbent materials, PPE, and empty containers must be
decontaminated with a neutralizing solution before disposal.

o Empty Containers: Triple rinse with a suitable solvent and then decontaminate with a
neutralizing solution. Puncture and dispose of the container in accordance with regulations.

Conclusion

4-Methoxyphenyl isocyanate is a versatile chemical reagent with significant applications in
research and development. However, its hazardous nature demands a thorough understanding
of its properties and strict adherence to safety protocols. By following the guidelines outlined in
this technical guide, researchers and scientists can handle this compound safely and
effectively, minimizing risks and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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